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For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-acetylshikonin, a racemic mixture of acetylshikonin, is a naphthoquinone derivative that

has garnered significant interest in the scientific community for its potent biological activities,

particularly its anticancer properties. As a derivative of shikonin, a natural compound isolated

from the roots of plants from the Boraginaceae family, DL-acetylshikonin offers a promising

scaffold for the development of novel therapeutics. This technical guide provides an in-depth

overview of the chemical structure and synthesis pathways of DL-acetylshikonin, tailored for

professionals in research and drug development.

Chemical Structure of DL-Acetylshikonin
DL-acetylshikonin is the racemic form of acetylshikonin. The chemical structure is formally

described as (±)-acetic acid 1-(5,8-dihydroxy-1,4-dioxo-1,4-dihydronaphthalen-2-yl)-4-

methylpent-3-enyl ester. The molecule consists of a naphthazarin (5,8-dihydroxy-1,4-

naphthoquinone) core, which is crucial for its biological activity, attached to an acetylated

isohexenyl side chain at the C-2 position. The presence of the chiral center at the C-1' position

of the side chain gives rise to the enantiomeric forms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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